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Compound of Interest

Compound Name: 2-Ethyl-6-nitroquinolin-4-amine

Cat. No.: B1429679 Get Quote

Introduction

2-Ethyl-6-nitroquinolin-4-amine is a quinoline derivative with potential applications in

pharmacological research. Quinoline-based compounds have been extensively investigated for

their therapeutic properties, including anticancer activities. The planar quinoline ring can

intercalate with DNA, and its derivatives can be designed to inhibit various enzymes involved in

cancer progression, such as topoisomerases and protein kinases. The presence of a nitro

group, an electron-withdrawing substituent, and an amino group, an electron-donating

substituent, on the quinoline core of 2-Ethyl-6-nitroquinolin-4-amine suggests that it may

possess interesting biological activities worthy of investigation in the context of cancer

research.

Current Research Status

As of the latest literature review, specific studies detailing the application of 2-Ethyl-6-
nitroquinolin-4-amine in cancer cell lines, including its cytotoxic effects, mechanism of action,

or impact on cellular signaling pathways, are not available. The scientific literature primarily lists

this compound as a chemical intermediate available for research purposes. While various other

quinoline derivatives have demonstrated significant anticancer properties, the biological activity

of 2-Ethyl-6-nitroquinolin-4-amine remains to be elucidated.

Therefore, the following sections provide generalized protocols and potential avenues of

investigation for researchers interested in evaluating the anticancer potential of this compound.
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These are based on standard methodologies used for similar novel compounds in cancer

research.

Hypothetical Experimental Workflow for Evaluating
Anticancer Properties
The following diagram outlines a logical workflow for the initial screening and characterization

of 2-Ethyl-6-nitroquinolin-4-amine's potential anticancer effects.
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Initial Screening

Mechanism of Action Studies

In Vivo Validation (Hypothetical)

Prepare Stock Solution
of 2-Ethyl-6-nitroquinolin-4-amine

Cytotoxicity Assay (MTT/XTT)
on various cancer cell lines Determine IC50 Values

Apoptosis Assay
(Annexin V/PI Staining)

Treat cells at IC50 concentration

Cell Cycle Analysis
(Propidium Iodide Staining)

Treat cells at IC50 concentration

Signaling Pathway Analysis
(Western Blot/qPCR) Xenograft Animal Model Evaluate Tumor Growth Inhibition

Apoptosis Induction Cell Cycle Arrest Proliferation Inhibition

2-Ethyl-6-nitroquinolin-4-amine

Bax/Bcl-2 Ratio ↑

?

CDK/Cyclin Regulation

?

PI3K/Akt Pathway

?

MAPK Pathway

?

Caspase-3/9 Activation

Apoptosis

G2/M Arrest ↓ Proliferation
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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